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molecular formula C7H6FNO2 B1196357 2-Amino-6-fluorobenzoic acid CAS No. 434-76-4

2-Amino-6-fluorobenzoic acid

Cat. No. B1196357
CAS RN: 434-76-4
M. Wt: 155.13 g/mol
InChI Key: RWSFZKWMVWPDGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08481738B2

Procedure details

LAH (987 mg, 26 mmol) was added slowly to a solution of 2-amino-6-fluoro-benzoic acid (2.69 g, 17.3 mmol) in dry THF (20 mL) at 0° C. The mixture was stirred at room temperature for approximately 1 hr and cooled to 0° C. again. Na2SO4. 10H2O (10 g) was added slowly with stirring for 20 minutes. The mixture was filtered, the solid was washed with THF. The solution was concentrated to yield a yellow solid as (2-amino-6-fluoro-phenyl)-methanol (2.49 g). MS [M−OH]+: 124.1; tR=0.57 min. (method 1)
Name
LAH
Quantity
987 mg
Type
reactant
Reaction Step One
Name
2-amino-6-fluoro-benzoic acid
Quantity
2.69 g
Type
reactant
Reaction Step One
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Na2SO4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
(2-amino-6-fluoro-phenyl)-methanol

Identifiers

REACTION_CXSMILES
[H-].[H-].[H-].[H-].[Li+].[Al+3].[NH2:7][C:8]1[CH:16]=[CH:15][CH:14]=[C:13]([F:17])[C:9]=1[C:10](O)=[O:11].[O-]S([O-])(=O)=O.[Na+].[Na+]>C1COCC1>[NH2:7][C:8]1[CH:16]=[CH:15][CH:14]=[C:13]([F:17])[C:9]=1[CH2:10][OH:11] |f:0.1.2.3.4.5,7.8.9|

Inputs

Step One
Name
LAH
Quantity
987 mg
Type
reactant
Smiles
[H-].[H-].[H-].[H-].[Li+].[Al+3]
Name
2-amino-6-fluoro-benzoic acid
Quantity
2.69 g
Type
reactant
Smiles
NC1=C(C(=O)O)C(=CC=C1)F
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
Na2SO4
Quantity
0 (± 1) mol
Type
reactant
Smiles
[O-]S(=O)(=O)[O-].[Na+].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for approximately 1 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to 0° C. again
ADDITION
Type
ADDITION
Details
10H2O (10 g) was added slowly
STIRRING
Type
STIRRING
Details
with stirring for 20 minutes
Duration
20 min
FILTRATION
Type
FILTRATION
Details
The mixture was filtered
WASH
Type
WASH
Details
the solid was washed with THF
CONCENTRATION
Type
CONCENTRATION
Details
The solution was concentrated

Outcomes

Product
Details
Reaction Time
 1 h
Name
(2-amino-6-fluoro-phenyl)-methanol
Type
product
Smiles
NC1=C(C(=CC=C1)F)CO
Measurements
Type Value Analysis
AMOUNT: MASS 2.49 g
YIELD: CALCULATEDPERCENTYIELD 102%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.